Cas no 1017795-07-1 (3-Amino-N-(3-methoxypropyl)benzamide)

• Product Name: 3-Amino-N-(3-methoxypropyl)benzamide
• CAS No: 1017795-07-1
• Molecular Formula: C₁₁H₁₆N₂O₂
• Molecular Weight: 208.256942749023
• CID: 3046412
• PubChem ID: 25190941

3-Amino-N-(3-methoxypropyl)benzamide Properties

Names and Identifiers

• 3-Amino-N-(3-methoxypropyl)benzamide
• Benzamide, 3-amino-N-(3-methoxypropyl)-
• 1017795-07-1
• BBL024538
• SCHEMBL12497737
• CS-0335683
• VS-07868
• STL355966
• AKOS000319762

• InChIKey： OGPORDPFHSIVLI-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2O2/c1-15-7-3-6-13-11(14)9-4-2-5-10(12)8-9/h2,4-5,8H,3,6-7,12H2,1H3,(H,13,14)
• SMILES： C(NCCCOC)(=O)C1=CC=CC(N)=C1

Computed Properties

• Exact Mass: 208.121178g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 208.121178g/mol
• Heavy Atom Count: 15
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų
• Molecular Weight: 208.26g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives